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Compound of Interest

Compound Name:
4-Boc-3-

Carboxymethylmorpholine

Cat. No.: B1291444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and technical

specifications of 4-Boc-3-Carboxymethylmorpholine, a key building block in medicinal

chemistry and drug discovery. This document is intended for researchers, scientists, and

professionals in the field of drug development.

Chemical Identity and Commercial Availability
4-Boc-3-Carboxymethylmorpholine, also known by its systematic name 2-(4-(tert-

butoxycarbonyl)morpholin-3-yl)acetic acid, is a substituted morpholine derivative. The presence

of a Boc protecting group and a carboxymethyl functional group makes it a versatile

intermediate for the synthesis of more complex molecules.

The compound is commercially available from several suppliers, primarily as a racemic mixture

and as individual (R) and (S) enantiomers. Availability and product details from various

suppliers are summarized below.

Table 1: Commercial Supplier Information for 4-Boc-3-Carboxymethylmorpholine and its

Enantiomers
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Supplier Product Name CAS Number Purity Notes

Oakwood

Chemical

4-N-Boc-

morpholine-3-

acetic acid

859155-89-8 Not specified Racemic mixture.

Sunway

Chemical

4-Boc-3-

Carboxymethylm

orpholine

859155-89-8 97% Racemic mixture.

Chemical

Technology Co.,

LTD

3-carboxymethyl-

morpholine-4-

carboxylic acid

tert-butyl ester

859155-89-8 ≥99% Racemic mixture.

2A Biotech

4-N-Boc-

morpholine-3-

acetic acid

859155-89-8 98.00% Racemic mixture.

ChemScene

(S)-2-(4-(tert-

Butoxycarbonyl)

morpholin-3-

yl)acetic acid

839710-38-2 ≥97%
(S)-enantiomer.

[1]

Shanghai

Macklin

Biochemical Co.,

Ltd.

(R)-2-(4-(tert-

Butoxycarbonyl)

morpholin-3-

yl)acetic acid

761460-03-1 Not specified (R)-enantiomer.

Physicochemical and Safety Data
A summary of the key physicochemical properties and safety information for 4-Boc-3-
Carboxymethylmorpholine is provided in the tables below. This data has been aggregated

from supplier information and public chemical databases.[2][3]

Table 2: Physicochemical Properties
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Property Value Source

CAS Number 859155-89-8 PubChem[2]

Molecular Formula C11H19NO5 PubChem[2]

Molecular Weight 245.27 g/mol PubChem[2]

Appearance White to off-white solid General Supplier Information

Solubility
Information not readily

available

Melting Point
Information not readily

available

Boiling Point
Information not readily

available

Table 3: Safety and Hazard Information

Hazard Statement GHS Code Description

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335

Data sourced from PubChem and reflects GHS classifications.[2]

Applications in Medicinal Chemistry
Substituted morpholines are prevalent scaffolds in drug discovery, often imparting favorable

pharmacokinetic properties such as improved solubility and metabolic stability. 4-Boc-3-
Carboxymethylmorpholine serves as a valuable building block for introducing a morpholine

moiety with a side chain that can be further functionalized or used for coupling reactions in the

synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). While

specific examples of its direct use in patented drug candidates were not readily available in the
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public domain, its structural motifs are common in compounds targeting a range of therapeutic

areas.

Experimental Protocols
Detailed, peer-reviewed synthesis protocols for 4-Boc-3-Carboxymethylmorpholine are not

widely published. However, a general synthetic approach can be inferred from standard organic

chemistry principles. The synthesis would likely involve the protection of the morpholine

nitrogen with a Boc group, followed by the introduction of the carboxymethyl side chain at the

3-position. A potential, though unverified, synthetic workflow is outlined below.

Conceptual Synthesis Workflow for 4-Boc-3-Carboxymethylmorpholine

Starting Material Protection Hydrolysis Final Product

Morpholine-3-acetic acid ester Boc Protection
(Boc)2O, Base

Step 1 Ester Hydrolysis
(e.g., LiOH, H2O/THF)

Step 2 4-Boc-3-CarboxymethylmorpholineStep 3

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 4-Boc-3-Carboxymethylmorpholine.

Disclaimer: This technical guide is for informational purposes only and is intended for a

professional audience. All laboratory work should be conducted by trained professionals with

appropriate safety precautions. The information on commercial availability is subject to change.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 2-(4-((Tert-butoxy)carbonyl)morpholin-3-yl)acetic acid | C11H19NO5 | CID 22487663 -
PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Commercial Availability and Technical Profile of 4-Boc-
3-Carboxymethylmorpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1291444#commercial-availability-of-4-boc-3-
carboxymethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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